Cas no 89281-22-1 (5,7-dichloro-6-methyl-1,2,4triazolo1,5-apyrimidine)

• Product Name: 5,7-dichloro-6-methyl-1,2,4triazolo1,5-apyrimidine
• CAS No: 89281-22-1
• MF: C₆H₄Cl₂N₄
• MW: 203.028758049011
• CID: 2190612
• PubChem ID: 23194370
• Update Time: 2025-10-29

5,7-dichloro-6-methyl-1,2,4triazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 5,7-Dichloro-6-methyl-[1,2,4]triazolo[1,5-a]pyrimidine
• EN300-174202
• SCHEMBL8686955
• PDA28122
• Z1675031411
• DB-306364
• 89281-22-1
• AKOS026745013
• 5,7-dichloro-6-methyl-1,2,4triazolo1,5-apyrimidine

• Inchi： 1S/C6H4Cl2N4/c1-3-4(7)11-6-9-2-10-12(6)5(3)8/h2H,1H3
• InChI Key： YGIKKMZWXWEZNM-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(=NC2=NC=NN12)Cl

Computed Properties

• Exact Mass: 201.9813015Da
• Monoisotopic Mass: 201.9813015Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.1Ų

Additional information on 5,7-dichloro-6-methyl-1,2,4triazolo1,5-apyrimidine

Comprehensive Overview of 5,7-Dichloro-6-methyl-1,2,4-triazolo[1,5-a]pyrimidine (CAS No. 89281-22-1)

5,7-Dichloro-6-methyl-1,2,4-triazolo[1,5-a]pyrimidine (CAS No. 89281-22-1) is a heterocyclic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, often referred to by its abbreviated name DCMTP, belongs to the triazolopyrimidine class, which is known for its diverse biological activities. The unique structural features of this molecule, including the presence of chlorine and methyl substituents, contribute to its reactivity and potential applications in drug discovery and crop protection.

In recent years, the demand for triazolopyrimidine derivatives has surged due to their efficacy as enzyme inhibitors and antimicrobial agents. Researchers have explored the use of 5,7-Dichloro-6-methyl-1,2,4-triazolo[1,5-a]pyrimidine in the development of novel therapeutics targeting diseases such as cancer and infectious diseases. Its mechanism of action often involves interference with nucleotide metabolism, making it a promising candidate for further investigation. Additionally, the compound's stability and solubility profile have made it a subject of interest in formulation studies.

The agrochemical industry has also shown a growing interest in CAS No. 89281-22-1, particularly for its potential as a herbicide or fungicide. The chlorinated triazolopyrimidine structure is known to disrupt key biochemical pathways in weeds and pathogens, offering a sustainable alternative to traditional pesticides. With the increasing focus on green chemistry and environmental safety, this compound aligns well with modern agricultural practices aimed at reducing ecological impact.

From a synthetic chemistry perspective, 5,7-Dichloro-6-methyl-1,2,4-triazolo[1,5-a]pyrimidine serves as a versatile intermediate. Its reactivity allows for further functionalization, enabling the creation of a wide range of derivatives with tailored properties. This adaptability has led to its inclusion in high-throughput screening libraries, where it is evaluated for various biological activities. The compound's structure-activity relationship (SAR) is a key area of study, as researchers aim to optimize its efficacy and selectivity.

In the context of drug discovery, DCMTP has been investigated for its potential to inhibit kinases and G-protein-coupled receptors (GPCRs). These targets are critical in the treatment of chronic diseases, and the ability of triazolopyrimidines to modulate their activity has opened new avenues for therapeutic development. Furthermore, the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, are under continuous evaluation to ensure its suitability for clinical applications.

The environmental fate of 5,7-Dichloro-6-methyl-1,2,4-triazolo[1,5-a]pyrimidine is another area of active research. Studies have focused on its biodegradation and ecotoxicity to assess its impact on non-target organisms. Regulatory agencies worldwide are increasingly scrutinizing the use of such compounds, emphasizing the need for comprehensive risk assessment data. This has spurred the development of advanced analytical methods to detect and quantify CAS No. 89281-22-1 in various matrices.

In conclusion, 5,7-Dichloro-6-methyl-1,2,4-triazolo[1,5-a]pyrimidine (CAS No. 89281-22-1) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique chemical properties, combined with its broad biological activity, make it a valuable subject of ongoing research. As the scientific community continues to explore its capabilities, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in human health and sustainable agriculture.